(5Z)-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4(5H)-one

• Molecular Formula: C20H14F3N3OS
• Molecular Weight: 401.4 g/mol
• IUPAC Name: (5Z)-5-[(1-methylindol-3-yl)methylidene]-2-[3-(trifluoromethyl)phenyl]imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H14F3N3OS/c1-26-11-12(15-7-2-3-8-16(15)26)9-17-18(27)25-19(28-17)24-14-6-4-5-13(10-14)20(21,22)23/h2-11H,1H3,(H,24,25,27)/b17-9-
• InChI Key: FVXJXRABTZLLCD-MFOYZWKCSA-N
• Isomeric SMILES: CN1C=C(C2=CC=CC=C21)/C=C\3/C(=O)NC(=NC4=CC=CC(=C4)C(F)(F)F)S3
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C=C3C(=O)NC(=NC4=CC=CC(=C4)C(F)(F)F)S3

Description

The compound "(5Z)-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4(5H)-one" is a thiazol-4(5H)-one derivative featuring a 1-methylindole moiety at the C5 position and a 3-trifluoromethylphenyl group at the N2 position. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the indole scaffold may contribute to π-π stacking interactions in biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4(5H)-one typically involves multi-step organic reactions. The process begins with the preparation of the thiazolone core, followed by the introduction of the indole and trifluoromethyl-phenyl groups. Common reagents used in these reactions include thionyl chloride, indole derivatives, and trifluoromethyl benzene derivatives. Reaction conditions often involve the use of organic solvents such as dichloromethane or toluene, and catalysts like triethylamine or pyridine.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process. Additionally, purification methods like recrystallization and chromatography are used to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4(5H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at the indole and phenyl rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and halogenating agents (e.g., bromine). Reaction conditions often involve controlled temperatures, inert atmospheres, and specific solvents to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds. Substitution reactions can introduce various functional groups, leading to a diverse array of derivatives.

Scientific Research Applications

(5Z)-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4(5H)-one has numerous applications in scientific research:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It serves as a probe for studying biological processes and interactions due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (5Z)-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4(5H)-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The indole and trifluoromethyl-phenyl groups play crucial roles in these interactions, enhancing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The table below compares key structural analogs:

Compound Name	C5 Substituent	N2 Substituent	Yield (%)	Key Data/Activity	Reference
Target Compound	1-Methylindol-3-yl	3-Trifluoromethylphenyl	N/A	N/A	-
(Z)-5-(4-Fluorobenzylidene)-2-((4-nitrophenyl)amino)thiazol-4(5H)-one (6h)	4-Fluorophenyl	4-Nitrophenyl	92	ESI-MS: 343.0425
(5Z)-2-[(3-Chlorophenyl)amino]-5-(3-fluorobenzylidene)-1,3-thiazol-4(5H)-one	3-Fluorophenyl	3-Chlorophenyl	N/A	CAS: 674357-63-2
(5Z)-5-(4-Ethoxy-3-methoxybenzylidene)-2-{[2-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4(5H)-one	4-Ethoxy-3-methoxyphenyl	2-Trifluoromethylphenyl	N/A	Structural isomer of target
(R)-2-(2-Fluorophenylamino)-5-isopropylthiazol-4(5H)-one	Isopropyl	2-Fluorophenyl	N/A	Chiral center at C5

Key Observations :

• Electron-Withdrawing Groups (EWGs) : The trifluoromethyl group (in the target and ) improves stability and membrane permeability compared to nitro (6h, ) or chloro () substituents.
• Indole vs. Phenyl : The 1-methylindole in the target compound may enhance binding affinity to hydrophobic pockets in biological targets compared to simpler aryl groups .
• Stereochemistry : The Z-configuration is conserved across analogs to maintain planarity, critical for intermolecular interactions .

Spectroscopic and Analytical Data

While specific data for the target compound are unavailable, analogs are characterized by:

• 1H/13C NMR : Aromatic protons (δ 7.50–7.90 ppm), methyl groups (δ 2.80 ppm), and C=O (δ 167.2 ppm) .
• IR : C=O stretches at ~1700 cm⁻¹, C=N at ~1483 cm⁻¹ .
• ESI-MS : Molecular ion peaks matching calculated masses (e.g., m/z 343.0425 for 6h) .